4-nitroestrone 3-methyl ether
4-nitroestrone 3-methyl ether
Brand Name:
Vulcanchem
CAS No.:
14846-62-9
VCID:
VC0079932
InChI:
InChI=1S/C19H23NO4/c1-19-10-9-12-11-5-7-16(24-2)18(20(22)23)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,19+/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4[N+](=O)[O-])OC
Molecular Formula:
C19H23NO4
Molecular Weight:
329.4 g/mol
4-nitroestrone 3-methyl ether
CAS No.: 14846-62-9
Main Products
VCID: VC0079932
Molecular Formula: C19H23NO4
Molecular Weight: 329.4 g/mol
| CAS No. | 14846-62-9 |
|---|---|
| Product Name | 4-nitroestrone 3-methyl ether |
| Molecular Formula | C19H23NO4 |
| Molecular Weight | 329.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-methoxy-13-methyl-4-nitro-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H23NO4/c1-19-10-9-12-11-5-7-16(24-2)18(20(22)23)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,19+/m1/s1 |
| Standard InChIKey | QDFCXLJPTBSDPF-BFDPJXHCSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4[N+](=O)[O-])OC |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4[N+](=O)[O-])OC |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4[N+](=O)[O-])OC |
| Synonyms | 4-nitroestrone 3-methyl ether |
| PubChem Compound | 100580 |
| Last Modified | Nov 11 2021 |
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